Cas no 22131-51-7 (5-Amino-3-methylisothiazole-4-carboxylic acid)
5-Amino-3-methylisothiazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative with a molecular formula of C5H6N2O2S. This compound features an isothiazole core substituted with an amino group at the 5-position and a methyl group at the 3-position, along with a carboxylic acid functionality at the 4-position. It serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both amino and carboxyl groups enhances its reactivity, enabling diverse derivatization pathways. Its structural framework is valuable for constructing compounds with potential antimicrobial or anti-inflammatory properties. The product is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications.
22131-51-7 structure
Product Name:5-Amino-3-methylisothiazole-4-carboxylic acid
CAS No:22131-51-7
MF:C5H6N2O2S
MW:158.178339481354
MDL:MFCD06376749
CID:270638
PubChem ID:152440
Update Time:2025-05-27
5-Amino-3-methylisothiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-3-methylisothiazole-4-carboxylic acid
- 4-Isothiazolecarboxylicacid, 5-amino-3-methyl-
- 5-Amino-3-methyl-1,2-thiazole-4-carboxylic acid
- 3-Methyl-4-carboxy-5-amino-isothiazol
- 3-methyl-5-aminoisothiazole-4-carboxylic acid
- 5-amino-3-methyl-4-isothiazolecarboxylic acid
- 5-amino-3-methyl-1, 2-thiazole-4-carboxylic acid
- HMS1783P04
- NCGC00246176-01
- SCHEMBL8188239
- DTXSID70176660
- CHEMBL1443025
- CS-0187096
- A878690
- Fmoc-(S)-3-Amino-3-(4-nitro-phenyl)-propionicacid
- BDBM46502
- Z314790180
- SS-4605
- 5-azanyl-3-methyl-1,2-thiazole-4-carboxylic acid
- 3-Methyl-5-aminoisothiazolo-4-carboxylic acid
- 5-amino-3-methyl-isothiazole-4-carboxylic acid
- AQBUEVXOULPURO-UHFFFAOYSA-N
- EN300-14305
- 22131-51-7
- MFCD06376749
- 4-Isothiazolecarboxylic acid, 5-amino-3-methyl-
- SMR000365258
- TQR0286
- HMS2768J15
- cid_152440
- MLS000761135
- AKOS000118347
- DTXCID5099151
-
- MDL： MFCD06376749
- Inchi： 1S/C5H6N2O2S/c1-2-3(5(8)9)4(6)10-7-2/h6H2,1H3,(H,8,9)
- InChI Key： AQBUEVXOULPURO-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)O)C(C)=N1)N
Computed Properties
- Exact Mass: 158.01500
- Monoisotopic Mass: 158.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.532
- Boiling Point: 220.2°C at 760 mmHg
- Flash Point: 86.9°C
- Refractive Index: 1.673
- PSA: 104.45000
- LogP: 1.31310
5-Amino-3-methylisothiazole-4-carboxylic acid Security Information
- Storage Condition：Sealed in dry,2-8°C
5-Amino-3-methylisothiazole-4-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Amino-3-methylisothiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A613865-0.25g |
5-Amino-3-methylisothiazole-4-carboxylic Acid |
22131-51-7 | 0.25g |
$ 115.00 | 2022-04-02 | ||
| TRC | A613865-0.5g |
5-Amino-3-methylisothiazole-4-carboxylic Acid |
22131-51-7 | 0.5g |
$ 225.00 | 2022-04-02 | ||
| TRC | A613865-1g |
5-Amino-3-methylisothiazole-4-carboxylic Acid |
22131-51-7 | 1g |
$ 430.00 | 2022-04-02 | ||
| Ambeed | A656796-100mg |
5-Amino-3-methylisothiazole-4-carboxylic acid |
22131-51-7 | 95% | 100mg |
$61.0 | 2024-07-28 | |
| Ambeed | A656796-250mg |
5-Amino-3-methylisothiazole-4-carboxylic acid |
22131-51-7 | 95% | 250mg |
$133.0 | 2025-03-18 | |
| Ambeed | A656796-1g |
5-Amino-3-methylisothiazole-4-carboxylic acid |
22131-51-7 | 95% | 1g |
$482.0 | 2025-03-18 | |
| Chemenu | CM122554-1g |
5-amino-3-methylisothiazole-4-carboxylic acid |
22131-51-7 | 95% | 1g |
$307 | 2021-08-05 | |
| Apollo Scientific | OR303238-500mg |
5-Amino-3-methyl-1,2-thiazole-4-carboxylic acid |
22131-51-7 | 500mg |
£147.00 | 2025-02-19 | ||
| Apollo Scientific | OR303238-1g |
5-Amino-3-methyl-1,2-thiazole-4-carboxylic acid |
22131-51-7 | 1g |
£231.00 | 2025-02-19 | ||
| Chemenu | CM122554-250mg |
5-amino-3-methylisothiazole-4-carboxylic acid |
22131-51-7 | 95% | 250mg |
$109 | 2023-03-06 |
5-Amino-3-methylisothiazole-4-carboxylic acid Related Literature
-
Rodislav V. Kaberdin,Vladimir I. Potkin Russ. Chem. Rev. 2002 71 673
22131-51-7 (5-Amino-3-methylisothiazole-4-carboxylic acid) Related Products
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